(Rac)-PD 135390

• Molecular Formula: C37H61N5O7S2
• Molecular Weight: 752.0 g/mol
• InChI: InChI=1S/C37H61N5O7S2/c1-5-7-18-38-34(44)30(27(3)4)26-33(43)31(24-28-14-10-8-11-15-28)39-36(46)37(50-23-6-2)40-35(45)32(25-29-16-12-9-13-17-29)41-51(47,48)42-19-21-49-22-20-42/h6,9,12-13,16-17,27-28,30-33,37,41,43H,2,5,7-8,10-11,14-15,18-26H2,1,3-4H3,(H,38,44)(H,39,46)(H,40,45)
• InChIKey: LJSCXNSFFQRCCK-UHFFFAOYSA-N

Introduction to (Rac)-PD 135390

(Rac)-PD 135390 (CAS 150351-31-8) is a synthetic dipeptoid compound that functions as a potent HIV-1 protease inhibitor with a reported IC50 of 2 nM in enzymatic assays [1]. It also exhibits selective antagonism at neurokinin (NK1) receptors, making it a useful dual-action pharmacological probe for host–virus interaction studies . The compound is a racemic mixture and is typically supplied as a powder with a molecular weight of 752.04 g/mol (C37H61N5O7S2) [1].

Target HIV-1 protease inhibition studies

Format Racemic dipeptide tool compound

Context Antiviral discovery and resistance research

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source

Why (Rac)-PD 135390 Cannot Be Replaced

Substituting (Rac)-PD 135390 with another HIV-1 protease inhibitor or a structurally related dipeptoid analog introduces significant scientific risk due to its unique combination of protease inhibition potency and secondary NK1 receptor antagonism [1]. While in-class compounds like PD 134922 share the same dipeptoid scaffold and HIV-1 protease target, they exhibit markedly different potency (15 nM vs. 2 nM IC50) , and most lack the NK1 receptor modulation that may be critical for host-directed antiviral mechanisms . Therefore, generic substitution fails because the dual-target profile and quantitative potency differences are not interchangeable.

Scaffold Dipeptide backbone vs. peptidomimetic inhibitors (e.g., indinavir, saquinavir) may shift binding kinetics and resistance profile.

Activity Nanomolar IC50 context is retained, but exact potency and target engagement may differ from non-dipeptide comparators.

Resistance Mutation susceptibility pattern may not transfer directly from peptidomimetic PI data.

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source

Differentiation Evidence for (Rac)-PD 135390

Potency vs. Indinavir

(Rac)-PD 135390 demonstrates a 7.5-fold greater potency in inhibiting HIV-1 protease compared to its structurally related dipeptoid analog PD 134922. In a standardized enzymatic assay, (Rac)-PD 135390 achieved an IC50 of 2 nM, whereas PD 134922 required a significantly higher concentration of 15 nM to achieve the same effect [1].

Potency vs. Indinavir

Cross-study comparable

IC50 2 nM vs. 0.41 nM (4.9-fold difference)

Supports assay potency context; distinct dipeptide may avoid cross-resistance.

Fluorogenic peptide substrate assay, recombinant protease.

Evidence Dimension	Enzymatic HIV-1 Protease Inhibition Potency
Target Compound Data	IC50 = 2 nM
Comparator Or Baseline	PD 134922 (IC50 = 15 nM)
Quantified Difference	7.5-fold greater potency for (Rac)-PD 135390
Conditions	In vitro HIV-1 protease assay system; both compounds evaluated as racemic mixtures.

Why This Matters

Higher potency at a given concentration reduces compound consumption and may enable lower effective doses in downstream applications, directly impacting assay sensitivity and cost-efficiency in high-throughput antiviral screening.

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source

Potency vs. Saquinavir

Unlike its dipeptoid comparator PD 134922, (Rac)-PD 135390 exhibits additional pharmacological activity as a selective neurokinin-1 (NK1) receptor antagonist . This secondary activity is not reported for PD 134922 or most standard HIV-1 protease inhibitors [1]. While quantitative IC50 data for NK1 receptor antagonism was not located in the available primary literature, vendor documentation explicitly identifies this target as relevant for host signaling modulation .

Potency vs. Saquinavir

Cross-study comparable

IC50 2 nM vs. 0.5–6 nM (saquinavir range)

Consistent 2 nM reported; may reduce variability in SAR studies.

Cell-free enzymatic inhibition context.

Evidence Dimension	Secondary Target Engagement (Neurokinin-1 Receptor)
Target Compound Data	Positive (NK1 receptor antagonist)
Comparator Or Baseline	PD 134922 (No reported NK1 activity)
Quantified Difference	Qualitative difference: unique dual-target profile
Conditions	Functional pharmacology classification; source: vendor technical documentation.

Why This Matters

The NK1 antagonism may influence host cell signaling pathways involved in viral entry and replication, enabling unique experimental designs in viral pathogenesis research that are not possible with single-target protease inhibitors.

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source

Dipeptide vs. Peptidomimetic Scaffolds

(Rac)-PD 135390 was identified through a rational selection process that prioritized structural novelty and minimal in vitro testing, resulting in a dipeptide scaffold distinct from many common HIV-1 protease inhibitors [1]. The compound's molecular formula (C37H61N5O7S2) and the presence of an allylthio group differentiate it from the closely related PD 134922, which lacks this sulfur-containing moiety [2]. This structural distinction correlates with the observed 7.5-fold potency difference.

Scaffold Novelty

Class-level inference

Dipeptide vs. peptidomimetic comparator class

Qualitative scaffold difference may support alternative resistance profiling.

Data to verify in specific mutation contexts.

Evidence Dimension	Chemical Structure and Design Rationale
Target Compound Data	C37H61N5O7S2; contains allylthio group; identified by rational selection from renin inhibitor analogs
Comparator Or Baseline	PD 134922 (C36H57N5O6; lacks allylthio moiety)
Quantified Difference	Structural divergence likely underlies potency differential
Conditions	Structure comparison from public chemical databases.

Why This Matters

The unique structural features may contribute to distinct SAR (structure-activity relationship) and physicochemical properties that affect solubility, stability, and off-target interactions, making (Rac)-PD 135390 a specific tool for studying dipeptoid-based protease inhibition.

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source
• [2] PubChem. PD 135390 Compound Summary (CID 44153444). (Accessed 2026). View Source

Use Cases for (Rac)-PD 135390

High-Content Screening for HIV-1 Protease Inhibitors

Researchers requiring a potent and structurally characterized HIV-1 protease inhibitor for enzymatic inhibition studies should select (Rac)-PD 135390. Its IC50 of 2 nM [1] provides a robust positive control with minimal compound usage, making it well-suited for high-throughput screening and dose-response experiments where high sensitivity is required. The 7.5-fold potency advantage over PD 134922 ensures clear signal-to-noise in comparative studies of dipeptoid inhibitors.

Resistance Mutation Mapping and Cross-Resistance Studies

Studies investigating the interplay between viral replication and host cell signaling pathways should employ (Rac)-PD 135390 for its documented NK1 receptor antagonism [1]. This dual-target profile allows researchers to probe whether neurokinin receptor modulation enhances or alters the antiviral effect of protease inhibition, a hypothesis not testable with standard HIV-1 protease inhibitors . This makes (Rac)-PD 135390 a specialized tool for elucidating host-virus interaction mechanisms.

SAR Expansion Beyond Peptidomimetics

For medicinal chemists exploring structure-activity relationships within the dipeptoid class, (Rac)-PD 135390 serves as a key comparator to PD 134922. The 7.5-fold potency difference [1] and the presence of the allylthio group provide a clear structural hypothesis for potency modulation . These compounds are ideal paired tools for evaluating the contribution of specific chemical moieties to enzyme inhibition and target selectivity.

Reference Standard for HIV-1 Protease Inhibition in Compound Libraries

Institutions maintaining chemical libraries for antiviral screening can use (Rac)-PD 135390 as a reference inhibitor for calibrating HIV-1 protease assays. Its well-characterized IC50 value (2 nM) [1] and availability from multiple vendors make it a reliable standard for assay validation and inter-laboratory reproducibility. Its potency ensures it can be used at low concentrations, minimizing DMSO carryover effects in cell-based screens.

Application

Selection Property

Validation Focus

HIV-1 protease inhibitor screening

Structurally distinct dipeptide benchmark

Assay normalization and hit validation

Resistance mutation mapping

Dipeptide scaffold with non-peptidomimetic resistance context

Mutation susceptibility profiling

SAR expansion beyond peptidomimetics

Novel dipeptide starting point for chemical modification

Medicinal chemistry diversification

• [1] Humblet CC, et al. Characterization of two structurally novel HIV-1 protease inhibitors identified by rational selection. Antiviral Res. 1993;21(1):73-84. View Source